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Compound of Interest

Compound Name: NI-42

Cat. No.: B609569

For researchers, scientists, and drug development professionals, the dimensional stability of
components within precision instruments is paramount. This guide provides an objective
comparison of NI-42 (also known as Alloy 42), a nickel-iron alloy, with other common low
thermal expansion materials. The following data and experimental protocols will aid in the
selection of the most suitable material to ensure instrument accuracy and reliability under
fluctuating thermal conditions.

This guide presents a detailed analysis of NI-42's thermal stability, contrasting its performance
with key alternatives such as Invar, Super Invar, and Kovar. The quantitative data on the
coefficient of thermal expansion (CTE) is summarized for straightforward comparison.
Furthermore, detailed experimental methodologies for determining thermal expansion are
provided, ensuring a comprehensive understanding of the data's origins.

Comparative Analysis of Thermal Expansion

The selection of a material for a precision instrument often hinges on its coefficient of thermal
expansion. A lower CTE signifies greater dimensional stability with temperature changes. The
following table summarizes the mean linear coefficient of thermal expansion for NI-42 and its
alternatives across various temperature ranges.
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. Super Invar Kovar
Temperature NI-42 (Alloy Invar (FeNi36) . .
(FeNiCo) (10-¢/ (FeNiCo) (10-¢/
Range (°C) 42) (10-6/°C) (10-¢/°C)
oc) oc)
30 to 100 4.8 1.18 0.84 -
30 to 200 4.5 1.72 1.72 55
30 to 300 4.5 4.92 4.16 5.1
30 to 400 6.0 7.82 7.03 4.9
30 to 450 7.1 8.82 - 5.3
30 to 500 8.0 9.72 8.99 6.2

Experimental Protocols for Determining Thermal
Stability

The data presented in this guide is typically obtained through standardized experimental
procedures. The two primary methods for measuring the coefficient of linear thermal expansion
of solid materials are Push-Rod Dilatometry (ASTM E228) and Thermomechanical Analysis
(TMA) (ASTM E831).[1][2]

Push-Rod Dilatometry (ASTM E228)

This method determines the linear thermal expansion of rigid solid materials by measuring the
displacement of a push-rod in contact with a specimen as the specimen is heated or cooled.[1]

[3]
Experimental Procedure:

e Specimen Preparation: The specimen is machined to a specific length, typically between 10
mm and 50 mm, with flat and parallel ends.[3]

o Apparatus Setup: The specimen is placed in a sample holder within a furnace. A push-rod,
often made of vitreous silica or alumina, is positioned to be in contact with one end of the
specimen.[3]
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e Measurement: The furnace temperature is controlled, and as the specimen expands or
contracts, it moves the push-rod. This displacement is measured by a sensor, such as a
linear variable differential transformer (LVDT).

o Data Analysis: The change in length of the specimen is recorded as a function of
temperature. The mean coefficient of linear thermal expansion is then calculated for specific
temperature intervals.

Thermomechanical Analysis (TMA) (ASTM E831)

TMA is used to measure the dimensional changes of a material as a function of temperature
while a constant force is applied.[2][4]

Experimental Procedure:

e Specimen Preparation: A smaller specimen is typically used, generally between 2 mm and
10 mm in length, with flat and parallel ends.[4]

» Instrument Setup: The specimen is placed on a stage within the TMA instrument, and a
probe is brought into contact with the specimen with a minimal, constant force.[5]

o Heating Program: The specimen is subjected to a controlled temperature program, usually a
constant heating rate.[5]

o Dimensional Measurement: The vertical movement of the probe, corresponding to the
change in the specimen’s dimension, is continuously recorded as a function of temperature.

[2]

» Data Analysis: The coefficient of linear thermal expansion is determined from the slope of the
resulting dimensional change versus temperature curve.[2]

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in material selection and testing, the following
diagrams are provided.
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Experimental workflow for CTE measurement.
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Decision-making for low-expansion alloy selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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